N-(4-Chlorophenyl)-N-(cyanomethyl)-2-[(1S,2R)-2-(4-methoxyphenyl)cyclopropyl]acetamide

• IUPAC Name: N-(4-chlorophenyl)-N-(cyanomethyl)-2-[(1S,2R)-2-(4-methoxyphenyl)cyclopropyl]acetamide
• InChI: InChI=1S/C20H19ClN2O2/c1-25-18-8-2-14(3-9-18)19-12-15(19)13-20(24)23(11-10-22)17-6-4-16(21)5-7-17/h2-9,15,19H,11-13H2,1H3/t15-,19-/m0/s1
• InChI Key: NXNRMPCIAXPOIE-KXBFYZLASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC2CC(=O)N(CC#N)C3=CC=C(C=C3)Cl
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]2C[C@H]2CC(=O)N(CC#N)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2O2
• Molecular Weight: 354.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a cyanomethyl group, and a methoxyphenyl group attached to a cyclopropyl ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The cyclopropane ring is a common structural motif in many natural products and pharmaceuticals. It is a three-membered carbon ring, which gives it unique structural and chemical properties. The presence of the chlorophenyl, cyanomethyl, and methoxyphenyl groups likely further influence the compound’s properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds containing cyclopropane rings can undergo a variety of reactions. These include ring-opening reactions, substitutions, and additions.

Future Directions

The future directions for research into this compound would likely depend on its intended use or the properties that are of interest. For example, if it shows promising biological activity, future research could focus on exploring its potential as a pharmaceutical.